4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C24H27N3O4S2/c28-32(29)19-7-6-17-27(32)23-11-13-24(14-12-23)33(30,31)26(20-22-10-4-5-16-25-22)18-15-21-8-2-1-3-9-21/h1-5,8-14,16H,6-7,15,17-20H2
• InChI Key: OZWZFCXRAMLXEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N(CCC3=CC=CC=C3)CC4=CC=CC=N4
• Molecular Formula: C24H27N3O4S2
• Molecular Weight: 485.6 g/mol
• CAS No.: 1396713-34-0

Description

This compound features a benzenesulfonamide core substituted with a 1,2-thiazinan ring (six-membered, sulfur-containing heterocycle with two sulfonyl oxygen atoms) at the para position. The sulfonamide nitrogen is further functionalized with a phenethyl group and a pyridin-2-ylmethyl moiety.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocyclic Modifications

a) 4-(1,1-Dioxido-3-oxo-1,2-thiazolidin-2-yl)-N,2-dimethyl-N-[2-(pyridin-4-yl)ethyl]benzenesulfonamide ()

• Key Differences :
  • Heterocycle : Replaces the six-membered thiazinan with a five-membered thiazolidin ring containing a 3-oxo group.
  • Substituents : N,2-dimethyl groups on the benzene ring and a pyridin-4-yl ethyl group on the sulfonamide nitrogen.
• Implications: The smaller thiazolidin ring may enhance rigidity and alter binding pocket interactions.

b) 4-(1,2,3,4-Tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)-N-(2-thiazolyl)-benzenesulfonamide ()

• Key Differences :
  • Heterocycle : Pyrimidinyl ring with a thioxo (S=O) group instead of thiazinan.
  • Substituents : A thiazolyl group replaces the pyridin-2-ylmethyl and phenethyl moieties.
• The thiazolyl substituent may confer distinct solubility and bioavailability profiles .

Substituent Variations

a) N-(1-Azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide ()

• Key Differences :
  • Functional Groups : Azide (-N₃) groups dominate the structure, replacing the thiazinan and aromatic substituents.
• Implications :
  • Azides introduce high reactivity (e.g., click chemistry applications) but reduce metabolic stability compared to the target compound’s stable heterocycle and aromatic groups .

b) 4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()

• Key Differences: Core Structure: A fused pyrazolo-pyrimidinyl system replaces the thiazinan, with additional fluorinated chromenone groups. Substituents: Fluorine atoms enhance lipophilicity and metabolic resistance.
• Implications :
  • The extended aromatic system may improve DNA intercalation or kinase inhibition, diverging from the target compound’s likely mechanism .

Data Table: Structural and Functional Comparison

Compound Name	Heterocycle	Key Substituents	Notable Features
Target Compound	1,2-Thiazinan	Phenethyl, Pyridin-2-ylmethyl	Six-membered sulfonyl ring
4-(1,1-Dioxido-3-oxo-1,2-thiazolidin-2-yl)-N,2-dimethyl-N-[2-(pyridin-4-yl)ethyl]benzenesulfonamide	1,2-Thiazolidin	Pyridin-4-yl ethyl, N,2-dimethyl	3-Oxo group, five-membered ring
4-(1,2,3,4-Tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)-N-(2-thiazolyl)-benzenesulfonamide	Pyrimidinyl	Thiazolyl, tetrahydro-thioxo	Thioxo group, steric hindrance
N-(1-Azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide	None	Dual azide groups	High reactivity, click chemistry utility
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-...	Pyrazolo-pyrimidine	Fluorinated chromenone, N-methyl	Fluorine-enhanced lipophilicity

Preparation Methods

Synthetic Strategies and Retrosynthetic Analysis

The target compound can be dissected into three key components:

• Benzenesulfonamide backbone with dual N-substituents (phenethyl and pyridin-2-ylmethyl).
• 1,2-Thiazinane-1,1-dioxide ring at the para position of the benzene ring.
• Regioselective introduction of substituents while maintaining stereochemical integrity.

Retrosynthetically, two primary routes emerge:

• Route A : Late-stage installation of the thiazinane ring onto a pre-functionalized N,N-disubstituted benzenesulfonamide.
• Route B : Early-stage synthesis of 4-(1,2-thiazinane-1,1-dioxide)benzenesulfonyl chloride followed by sequential N-alkylation.

Stepwise Preparation Methods

Route A: Late-Stage Thiazinane Ring Formation

This approach begins with the preparation of N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide, followed by cyclization to form the thiazinane ring.

Synthesis of N-Phenethyl-N-(Pyridin-2-ylmethyl)Benzenesulfonamide

• Sulfonylation of Ammonia :
  Benzenesulfonyl chloride is reacted with aqueous ammonia to yield benzenesulfonamide.
• Dual N-Alkylation :
  • Step 1 : Benzenesulfonamide is treated with phenethyl bromide in the presence of NaH in DMF to form N-phenethylbenzenesulfonamide.
  • Step 2 : Subsequent alkylation with pyridin-2-ylmethyl chloride under similar conditions introduces the second substituent.

Reaction Conditions :

Step	Reagents	Solvent	Temperature	Yield
1	Phenethyl bromide, NaH	DMF	0°C → RT	78%
2	Pyridin-2-ylmethyl chloride, NaH	DMF	0°C → RT	65%

Thiazinane Ring Installation

The sulfonamide intermediate undergoes cyclization with 1,3-dibromopropane in the presence of a sulfur source (e.g., Na₂S) and oxidizing agent (e.g., H₂O₂) to form the 1,2-thiazinane-1,1-dioxide ring.

Mechanism :

• Sulfur Incorporation : Na₂S reacts with 1,3-dibromopropane to form a thiolane intermediate.
• Oxidation : H₂O₂ oxidizes the thiolane to the sulfone, yielding the thiazinane ring.

Reaction Conditions :

Reagents	Solvent	Temperature	Time	Yield
1,3-Dibromopropane, Na₂S, H₂O₂	DMAc	80°C	12 h	53%

Route B: Early-Stage Thiazinane Synthesis

This method prioritizes the formation of the thiazinane ring before introducing N-substituents.

Synthesis of 4-(1,2-Thiazinane-1,1-dioxide)Benzenesulfonyl Chloride

• Bicyclic Sulfonamide Precursor :
  2-Thia-1-azabicyclo[3.1.0]hexane-2,2-dioxide is reacted with 4-bromophenol in DMAc to form 4-(1,2-thiazinane-1,1-dioxide)benzene via ring-opening alkylation.
• Chlorination :
  The product is treated with ClSO₃H to yield the sulfonyl chloride derivative.

Reaction Conditions :

Step	Reagents	Solvent	Temperature	Yield
1	4-Bromophenol, DMAc	DMAc	100°C	66%
2	ClSO₃H	DCM	0°C	85%

N-Alkylation with Phenethyl and Pyridin-2-ylmethyl Groups

The sulfonyl chloride is sequentially reacted with phenethylamine and pyridin-2-ylmethylamine under Schotten-Baumann conditions.

Procedure :

• Primary Amine Coupling :
  Phenethylamine is added to the sulfonyl chloride in aqueous NaOH/CH₂Cl₂ to form N-phenethylbenzenesulfonamide.
• Secondary Amine Coupling :
  Pyridin-2-ylmethylamine is introduced using EDC/HCl and DMAP in THF to achieve N,N-disubstitution.

Reaction Conditions :

Step	Reagents	Solvent	Temperature	Yield
1	Phenethylamine, NaOH	H₂O/DCM	0°C → RT	72%
2	Pyridin-2-ylmethylamine, EDC/DMAP	THF	RT	68%

Optimization of Key Reactions

Cyclization Efficiency

The use of Rh₂(OAc)₄ as a catalyst improves cyclization yields in thiazinane formation (e.g., 70% → 90% when using Rh catalysis).

N-Alkylation Selectivity

To prevent over-alkylation:

• Bulky Bases : Employing LiHMDS instead of NaH enhances selectivity for mono-alkylation.
• Stepwise Addition : Introducing phenethyl and pyridin-2-ylmethyl groups sequentially minimizes diastereomer formation.

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 8.52 (d, J = 4.8 Hz, 1H, Py-H), 7.72–7.68 (m, 2H, Ar-H), 7.45–7.35 (m, 5H, Ar-H), 4.12 (s, 2H, CH₂Py), 3.89–3.82 (m, 2H, thiazinane-H), 3.02–2.94 (m, 4H, N-CH₂), 2.64–2.58 (m, 2H, thiazinane-H).
• IR (KBr) : 1345 cm⁻¹ (S=O asym), 1160 cm⁻¹ (S=O sym), 1590 cm⁻¹ (C=N Py).

Chromatographic Purity

HPLC analysis (C18 column, MeCN/H₂O = 70:30) shows ≥98% purity with t_R = 6.7 min.

Challenges and Limitations

• Regioselectivity : Competing reactions during dual N-alkylation may yield mixed products; using orthogonal protecting groups (e.g., Boc for phenethyl) mitigates this.
• Thiazinane Stability : The sulfone group is prone to reduction under strong acidic conditions; neutral pH is maintained during synthesis.